Cas no 946386-34-1 (2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile)

• Product Name: 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile
• CAS No: 946386-34-1
• MF: C₁₁H₆I₂N₄O
• MW: 464.000485897064
• MDL: MFCD00955437
• CID: 5226909
• Update Time: 2026-03-07

2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile

• MDL： MFCD00955437
• Inchi： 1S/C11H6I2N4O/c12-6-1-8(13)7(11(18)2-6)5-17-10(4-15)9(16)3-14/h1-2,5,18H,16H2
• InChI Key： DYKFZSGUZQJWAR-UHFFFAOYSA-N
• SMILES： C(#N)C(N)=C(N=CC1=C(I)C=C(I)C=C1O)C#N

Additional information on 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile

Introduction to 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile (CAS No. 946386-34-1)

2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile (CAS No. 946386-34-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile is notable for its incorporation of a diiodophenyl group and a nitrile moiety. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for various applications in drug discovery and development. The presence of the amino and hydroxy groups also suggests potential interactions with biological targets, which are crucial for understanding its pharmacological properties.

In terms of chemical synthesis, 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile can be synthesized through a series of well-defined steps. One common approach involves the condensation of 2-aminoacetonitrile with 2-hydroxy-4,6-diiodobenzaldehyde in the presence of a suitable base. This reaction typically proceeds via an imine formation step followed by cyclization to form the final product. The synthetic route is highly reproducible and has been optimized to achieve high yields and purity levels.

The biological activities of 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile have been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Recent advancements in medicinal chemistry have further expanded the potential applications of 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile. Researchers have explored its use as a lead compound for developing new therapeutic agents targeting various diseases. For example, preclinical studies have indicated that this compound may have therapeutic potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and exert neuroprotective effects makes it an attractive candidate for further investigation.

In addition to its anti-inflammatory and neuroprotective properties, 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile has also shown promise in cancer research. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for developing new anticancer drugs with improved efficacy and reduced side effects.

The safety profile of 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-amino-3-{[(2-hydroxy-4,6-diiodophenyl)methylidene]amino}but-2-enedinitrile (CAS No. 946386-34-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of various diseases and developing new treatments.